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Compound of Interest

Compound Name: Ketac-Bond

Cat. No.: B1166099

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the sealant retention performance of Ketac-Bond, a conventional
glass ionomer cement, and Vitremer, a resin-modified glass ionomer cement. This analysis is
supported by experimental data from clinical trials to inform material selection and future
research.

Executive Summary

The selection of a dental sealant is critical for the long-term prevention of occlusal caries. Both
Ketac-Bond and Vitremer are glass ionomer cements utilized for this purpose, but their
physical properties and clinical performance differ. Vitremer, a resin-modified glass ionomer,
has consistently demonstrated significantly higher retention rates in clinical studies compared
to Ketac-Bond, a conventional glass ionomer. This guide will delve into the quantitative data,
experimental protocols, and a visual representation of the clinical trial workflow to provide a
comprehensive comparison.

Data Presentation: Sealant Retention Rates

The following table summarizes the quantitative data on the total retention rates of Vitremer
and Ketac-Bond at various time points as documented in a clinical study.
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. 6-Month Retention 12-Month Retention 24-Month Retention
Sealant Material

Rate Rate Rate
Vitremer 59%[1] 369%[1] 14.2%][2]
Ketac-Bond 24%][1] 15%]1] 3.5%[2]

Statistically significant differences in retention were observed between Vitremer and Ketac-
Bond at both 6 months (P < 0.01) and 12 months (P < 0.05).[1]

Experimental Protocols

The data presented above is derived from a clinical trial designed to assess the retention and
caries-preventing capabilities of Vitremer and Ketac-Bond as occlusal sealants. A detailed
methodology of a key study is outlined below.

Study Design: A comparative clinical trial with a control group.

Sample Population: The study included 200 schoolchildren, aged 6-8 years, who had sound
and unsealed permanent first molars.[1]

Grouping:

o Control Group: 432 teeth without sealants.[1]

 Vitremer Experimental Group: 200 teeth sealed with Vitremer.[1]

» Ketac-Bond Experimental Group: 200 teeth sealed with Ketac-Bond.[1]

Procedure:

o Tooth Selection: Sound and unsealed permanent first molars were selected for the study.

o Sealant Application: In the experimental groups, Vitremer was applied to teeth 16 and 46,
while Ketac-Bond was applied to teeth 26 and 36.[1] The application followed the
manufacturers' instructions.
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o Evaluation: The retention of the sealants was evaluated at 6 and 12 months.[1] Caries
incidence was also recorded for all groups.

Outcome Measures:
e Primary Outcome: Sealant retention, categorized as total or partial.
e Secondary Outcome: Incidence of dental caries.

Interestingly, while sealant retention was significantly different, no new dental caries were
recorded in either of the experimental groups over the 12-month period.[1] Furthermore, there
was no significant difference in caries prevention between the two sealant groups, even when
the sealants were partially or completely lost.[1] However, a significant difference in caries
development was observed between the experimental groups and the control group.[1]

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow of a clinical trial evaluating dental sealant
retention.
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Caption: Workflow of a typical clinical trial for dental sealant retention.
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Conclusion

The available evidence strongly suggests that Vitremer, a resin-modified glass ionomer sealant,
offers superior retention compared to Ketac-Bond, a conventional glass ionomer sealant. This
difference is statistically significant at both 6 and 12-month follow-ups. While both materials
have shown efficacy in preventing caries compared to no treatment, the enhanced retention of
Vitremer may contribute to its longer-term protective effect. For researchers and drug
development professionals, these findings underscore the impact of material modification,
specifically the inclusion of a resin component, on the clinical performance of glass ionomer
cements as dental sealants. Future research could focus on the mechanisms underlying these
retention differences and the development of materials with even greater longevity and caries-
preventive properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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